2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile

• Molecular Formula: C25H17ClN2O4S
• Molecular Weight: 476.9 g/mol
• IUPAC Name: 2-[[4-[(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]methyl]benzonitrile
• InChI: InChI=1S/C25H17ClN2O4S/c1-31-22-12-16(6-11-21(22)32-15-18-5-3-2-4-17(18)14-27)13-23-24(29)28(25(30)33-23)20-9-7-19(26)8-10-20/h2-13H,15H2,1H3/b23-13-
• InChI Key: NREMLIMUOUJJJX-QRVIBDJDSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=CC=C4C#N
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=CC=C4C#N

Description

2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile is not fully understood. However, it is believed to exert its biological effects by interacting with specific receptors or enzymes in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile can exert various biochemical and physiological effects. For example, it has been demonstrated to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Furthermore, it has been reported to exhibit antioxidant and free radical scavenging activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile in lab experiments is its relatively low toxicity. It can be used at concentrations that do not cause significant harm to cells or organisms. However, one of the limitations is its moderate solubility in water, which can make it difficult to prepare solutions at high concentrations. Additionally, its stability under certain conditions, such as exposure to light or air, may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile. One direction is to explore its potential as a drug candidate for the treatment of inflammatory diseases, cancer, and viral infections. Another direction is to investigate its applications in material science, such as its use in organic electronics or as a catalyst for chemical reactions. Additionally, its potential use in environmental remediation, such as removing heavy metals from contaminated water, could also be explored.

Synthesis Methods

The synthesis of 2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile involves the reaction of 4-chlorobenzylidene-2-methoxyphenylamine with 2-(4-formylphenoxy)acetonitrile in the presence of thiosemicarbazide. The reaction proceeds via a thiazolidine intermediate and requires mild reaction conditions. The yield of the product is moderate, and the purity can be improved by recrystallization.

Scientific Research Applications

2-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, anti-cancer, and anti-viral activities. In material science, it has been studied for its optical and electronic properties. In environmental science, it has been explored for its ability to remove heavy metals from contaminated water.